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Compound of Interest

Compound Name: Pentyl benzoate

Cat. No.: B1580521 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for pentyl benzoate,

tailored for its use in a laboratory setting. The information is compiled from various safety data

sheets and chemical databases to ensure a thorough understanding of its properties, hazards,

and the necessary precautions for its handling.

Chemical Identification and Physical Properties
Pentyl benzoate, also known as amyl benzoate, is the ester formed from the condensation of

benzoic acid and pentanol.[1] It is a colorless liquid with a floral, fruity, balsamic odor.[1][2]

Table 1: Physical and Chemical Properties of Pentyl Benzoate
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Property Value Source(s)

CAS Number 2049-96-9 [2][3][4][5][6]

Molecular Formula C₁₂H₁₆O₂ [1][2][3][6]

Molecular Weight 192.25 g/mol [6]

Appearance Clear, colorless liquid [3][7]

Boiling Point 260 °C (500 °F; 533 K) [7]

Flash Point 113.2 °C (235.8 °F) [3]

Density 0.994 g/cm³ [3]

Solubility
Insoluble in water; soluble in

organic solvents.
[1][7]

Refractive Index 1.50 [7]

Hazard Identification and GHS Classification
Pentyl benzoate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[2] Understanding these

classifications is crucial for safe handling and use.

Table 2: GHS Hazard Classification for Pentyl Benzoate

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Chronic 3
H412: Harmful to aquatic life

with long lasting effects
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Understanding the GHS Classifications:

Flammable Liquid - Category 3: This classification is for liquids with a flash point of ≥ 23 °C

and ≤ 60 °C. While some sources list a higher flash point, it is still considered a combustible

liquid.[2]

Skin Irritation - Category 2: This classification is based on evidence that the substance can

cause reversible skin damage.[2] This is often determined through animal studies (e.g.,

observing erythema and edema) or in vitro testing.

Eye Irritation - Category 2A: This indicates that the substance can cause reversible eye

irritation.[2] The classification is based on data from animal studies (e.g., Draize test) or in

vitro equivalents that assess corneal opacity, iritis, and conjunctival redness and swelling.

Aquatic Chronic - Category 3: This classification is for substances that are harmful to aquatic

life with long-lasting effects.[2] This is determined by data on the substance's toxicity to

aquatic organisms (e.g., fish, daphnia, algae) and its persistence and bioaccumulation

potential.

Below is a logical workflow for the GHS classification of a chemical substance like pentyl
benzoate.
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GHS Classification Workflow

Experimental Protocols
The following are general descriptions of experimental protocols typically used to determine the

key physical and chemical properties of a substance like pentyl benzoate. The specific

standards used may vary by the testing laboratory.

Table 3: General Experimental Protocols for Physicochemical Properties

Property General Methodology

Boiling Point

Determined using methods such as those

described in OECD Guideline 103, which

involves distillation or ebulliometry to measure

the temperature at which the vapor pressure of

the liquid equals the external pressure.

Flash Point

Typically determined using a closed-cup

method, such as the Pensky-Martens closed-

cup tester (ASTM D93) or as described in

OECD Guideline 104. This involves heating the

substance in a closed vessel and introducing an

ignition source to determine the lowest

temperature at which the vapors will ignite.

Density

Can be measured using various techniques,

including a hydrometer, a pycnometer, or an

oscillating U-tube density meter, as outlined in

methods like OECD Guideline 109.

Solubility in Water

The flask method (OECD Guideline 105) is a

common technique where the substance is

dissolved in water at a specific temperature until

saturation is reached, followed by the

determination of the concentration of the

substance in the aqueous phase.
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Proper handling and storage procedures are essential to minimize the risks associated with

pentyl benzoate.

Handling: Handle in well-ventilated areas.[2] Avoid breathing vapors and contact with skin

and eyes.[2] Keep away from heat, sparks, open flames, and other ignition sources.[2] Wear

appropriate personal protective equipment (PPE), including gloves, goggles, and protective

clothing.[2]

Storage: Store in tightly closed containers in a cool, dry, and well-ventilated area.[2] Keep

away from strong oxidizing agents and strong acids.[2]

First Aid and Emergency Procedures
In the event of exposure or an accident, follow these first aid and emergency procedures.

Table 4: First Aid Measures for Pentyl Benzoate Exposure

Exposure Route First Aid Instructions

Inhalation
Remove the victim to fresh air and keep at rest.

Seek medical attention if symptoms occur.[2]

Skin Contact

Wash thoroughly with soap and water. Remove

contaminated clothing. Get medical attention if

irritation develops.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek medical advice.[2]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use foam, carbon dioxide, or dry chemical. Avoid using direct

water jets.[2]
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Specific Hazards: Vapors may form explosive mixtures with air.[2] Combustion produces

carbon oxides.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2]

Accidental Release Measures:

In the case of a spill, the following workflow should be followed to ensure a safe and effective

cleanup.
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Pentyl Benzoate Spill Occurs

Evacuate Immediate Area
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Don Personal Protective Equipment (PPE)
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Collect Absorbed Material into a
 Labeled, Sealable Container

Clean the Spill Area with Soap and Water

Dispose of Waste as Hazardous Material
 in Accordance with Local Regulations

Decontaminate or Dispose of PPE

Document the Incident
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Pentyl Benzoate Spill Response Workflow
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Toxicological and Ecological Information
Toxicological Information:

Routes of Exposure: The primary routes of exposure are inhalation, ingestion, and contact

with skin and eyes.[2]

Acute Effects: Causes skin and eye irritation.[2]

Chronic Effects: Prolonged or repeated exposure may cause dermatitis or sensitization.[2]

Mechanism of Action: While specific signaling pathways for pentyl benzoate are not well-

documented in publicly available literature, the toxicity of benzoates, in general, has been

studied. For instance, in fungi, benzoates can lower the intracellular pH, leading to the

inhibition of enzymes like phosphofructokinase, which disrupts glycolysis and cellular energy

production.

Ecological Information:

Ecotoxicity: Pentyl benzoate is harmful to aquatic life with long-lasting effects.[2]

Persistence and Degradability: It is expected to be biodegradable.[2]

Bioaccumulative Potential: It has a low potential for bioaccumulation.[2]

Environmental Precautions: Prevent leakage into drains, surface water, or groundwater.[2]

Disposal Considerations
Dispose of pentyl benzoate and its containers in accordance with local, regional, and national

regulations.[2] Do not release it into the environment.[2]

This guide is intended to provide comprehensive safety information for the laboratory use of

pentyl benzoate. It is not exhaustive, and users should always consult the most current Safety

Data Sheet from their supplier and adhere to all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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